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Compound of Interest

Compound Name: Brequinar-d3

Cat. No.: B15568763 Get Quote

For researchers and scientists at the forefront of drug development, the responsible

management of chemical compounds is paramount to ensuring a safe laboratory environment

and protecting the ecosystem. This guide provides essential, step-by-step procedures for the

proper disposal of Brequinar-d3, a deuterated analog of the potent dihydroorotate

dehydrogenase (DHODH) inhibitor, Brequinar. By adhering to these protocols, laboratory

professionals can mitigate risks and maintain compliance with safety regulations.

Core Principle: Handle as Hazardous Waste
In the absence of specific disposal instructions for Brequinar-d3, it is imperative to treat it as a

hazardous chemical waste. This precautionary approach ensures the highest standards of

safety. The Safety Data Sheet (SDS) for the parent compound, Brequinar, indicates that it is

harmful if swallowed, in contact with skin, or inhaled, and causes skin and serious eye

irritation[1]. Furthermore, it is classified as slightly hazardous to water, and measures should be

taken to prevent its entry into groundwater, watercourses, or sewage systems[1].

Hazard Profile of Brequinar
The following table summarizes the known hazards associated with Brequinar, which should be

considered applicable to Brequinar-d3.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15568763?utm_src=pdf-interest
https://www.benchchem.com/product/b15568763?utm_src=pdf-body
https://www.benchchem.com/product/b15568763?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/24445m.pdf
https://cdn.caymanchem.com/cdn/msds/24445m.pdf
https://www.benchchem.com/product/b15568763?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification Description

Acute Toxicity (Oral) Harmful if swallowed.[1]

Acute Toxicity (Dermal) Harmful in contact with skin.[1]

Acute Toxicity (Inhalation) Harmful if inhaled.[1]

Skin Irritation Causes skin irritation.[1]

Eye Irritation Causes serious eye irritation.[1]

Specific Target Organ Toxicity May cause respiratory irritation.[1]

Aquatic Hazard

Slightly hazardous for water; do not allow to

reach ground water, water course or sewage

system.[1]

Step-by-Step Disposal Protocol
This protocol provides a clear, actionable framework for the safe disposal of Brequinar-d3.

1. Waste Minimization: The most effective disposal strategy begins with meticulous planning.

Order only the quantity of Brequinar-d3 essential for your experiments.

Maintain a precise inventory to track usage and prevent accumulation of excess material.

Consider sharing surplus Brequinar-d3 with other authorized researchers to avoid

unnecessary disposal.

2. Personal Protective Equipment (PPE): Prior to handling any Brequinar-d3 waste, it is crucial

to be outfitted with the appropriate PPE to prevent exposure.

Safety Glasses or Goggles: Protect your eyes from potential splashes or airborne particles.

Chemical-Resistant Gloves: Wear gloves appropriate for handling the specific solvents used

with Brequinar-d3.

Lab Coat: A lab coat is essential to protect your skin and clothing from contamination.
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3. Waste Collection and Segregation: Proper segregation of chemical waste is critical to

prevent dangerous reactions and ensure compliant disposal.

Dedicated Waste Container: Collect all Brequinar-d3 waste, including unused product and

contaminated materials (e.g., pipette tips, vials, weighing boats), in a dedicated and clearly

labeled hazardous waste container.

Compatibility: Ensure the waste container is compatible with the chemical properties of

Brequinar-d3 and any solvents used.

Secure Lid: The container must have a secure, tight-fitting lid and should remain closed

except when actively adding waste.

4. Labeling: Accurate and clear labeling is a regulatory requirement and a key safety feature.

Hazardous Waste: The container must be clearly labeled with the words "Hazardous Waste."

Chemical Name: Include the full chemical name, "Brequinar-d3."

Concentration: Note the approximate concentration of Brequinar-d3 in the waste.

5. Storage: Proper storage of hazardous waste is crucial to maintaining a safe laboratory

environment.

Satellite Accumulation Area (SAA): Store the Brequinar-d3 waste container in a designated

SAA within the laboratory.

Point of Generation: The SAA should be located at or near the point where the waste is

generated.

Regular Inspection: Inspect the SAA and the waste container weekly for any signs of leakage

or deterioration.

6. Final Disposal: The final step in the disposal process must be handled by certified

professionals.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15568763?utm_src=pdf-body
https://www.benchchem.com/product/b15568763?utm_src=pdf-body
https://www.benchchem.com/product/b15568763?utm_src=pdf-body
https://www.benchchem.com/product/b15568763?utm_src=pdf-body
https://www.benchchem.com/product/b15568763?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact Environmental Health and Safety (EHS): Notify your institution's EHS department to

arrange for the collection and disposal of the Brequinar-d3 waste.

Licensed Contractor: The EHS department will coordinate with a licensed and approved

chemical waste disposal contractor for final disposition, which typically involves high-

temperature incineration.

Documentation: Maintain meticulous records of all disposal activities, including dates,

quantities, and the name of the disposal contractor. This documentation is vital for regulatory

compliance.

By implementing these procedures, researchers can ensure the safe and responsible disposal

of Brequinar-d3, fostering a culture of safety and environmental stewardship within the

scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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